Cas no 1807060-74-7 (4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile
• CAS No: 1807060-74-7
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4870462
• Update Time: 2025-06-09

4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile

• Inchi： 1S/C8H4ClF2IN2/c9-6-4(1-2-13)3-14-8(12)5(6)7(10)11/h3,7H,1H2
• InChI Key： XCKCIHRGYPCTCG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=CN=1)CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile

Introduction to 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile (CAS No. 1807060-74-7)

4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile (CAS No. 1807060-74-7) is a highly versatile and significant intermediate in modern pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with chloro, difluoromethyl, and iodopyridine groups, as well as a cyano functional group, has garnered considerable attention due to its utility in constructing complex molecular architectures. The strategic placement of these substituents enhances its reactivity, making it a valuable building block for the synthesis of biologically active molecules.

The pyridine scaffold is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro group at the 4-position and an iodopyridine moiety at the 2-position introduces unique electronic and steric properties that can be leveraged in cross-coupling reactions, particularly palladium-catalyzed processes. These reactions are pivotal in constructing carbon-carbon bonds, enabling the creation of intricate pharmacophores.

The difluoromethyl group is another key feature of this compound, contributing to its appeal in drug discovery. Difluoromethylation is a powerful strategy for enhancing metabolic stability, lipophilicity, and binding affinity to biological targets. Recent advances in catalytic systems have made it possible to introduce difluoromethyl groups efficiently, and 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile serves as an excellent precursor for such transformations.

The cyano group at the 5-position further extends the compound's synthetic utility. Cyano groups can participate in various reactions, including nucleophilic additions and cyclizations, allowing for the construction of heterocyclic structures. This makes the compound particularly valuable in the synthesis of nitrogen-containing heterocycles, which are prevalent in many therapeutic agents.

Recent research has highlighted the role of halogenated pyridines in medicinal chemistry. For instance, studies have demonstrated that halogen atoms can modulate the electronic properties of aromatic rings, influencing their reactivity and binding interactions. The combination of chloro and iodine substituents in 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile provides a rich palette for such modifications.

In the realm of agrochemicals, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The structural features present in 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile allow for the creation of molecules with enhanced bioactivity against target pests while maintaining environmental safety profiles.

The synthesis of 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioisomerism and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes.

One notable application of this compound is in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The pyridine core and its substituents can be tailored to selectively inhibit specific kinases by modulating binding interactions at the active site or allosteric pockets.

Another area where this compound has found utility is in the synthesis of antiviral agents. Viruses often rely on host cellular machinery for replication, necessitating the development of inhibitors that disrupt viral life cycles without harming host cells. The structural diversity offered by 4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile allows for the design of molecules that can interfere with viral enzymes or replication mechanisms.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. Fluoro substituents can significantly alter pharmacokinetic properties such as solubility, permeability, and metabolic stability. The incorporation of difluoromethyl groups into drug candidates has been associated with improved pharmacological profiles.

In conclusion,4-Chloro-3-(difluoromethyl)-2-iodopyridine-5-acetonitrile (CAS No. 1807060-74-7) is a multifaceted intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel biologically active molecules with enhanced properties.